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Compound of Interest

Compound Name:
1-Chloro-2-

(dimethoxymethyl)benzene

CAS No.: 70380-66-4

Cat. No.: B1349112

Get Quote

Executive Summary & Core Directive
Do not dispose of 1-Chloro-2-(dimethoxymethyl)benzene (CAS 5451-83-2) in standard

organic solvent waste streams without verifying pH compatibility.

This compound is an acetal.[1] While stable under neutral or basic conditions, it undergoes

rapid exothermic hydrolysis upon contact with acids, releasing 2-chlorobenzaldehyde (a

lachrymator and irritant) and methanol (flammable).

Immediate Action Plan:

Segregate: Classify as Halogenated Organic Waste.

Isolate: Ensure the waste container is free of acidic residues.

Label: Explicitly mark as "Halogenated" and "Acid-Sensitive."
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To handle this chemical safely, you must understand its dual nature: it is both a halogenated

aromatic and a masked aldehyde.

Parameter Specification Operational Implication

Chemical Name
1-Chloro-2-

(dimethoxymethyl)benzene

Also known as 2-

Chlorobenzaldehyde dimethyl

acetal.

CAS Number 5451-83-2 Use this for waste manifesting.

Molecular Formula C₉H₁₁ClO₂
Contains Chlorine; requires

high-temp incineration.

Flash Point ~90–100°C (Est.)
Combustible Liquid.[2][3] Treat

as ignitable waste.

Reactivity Acid-Sensitive
Hydrolyzes to form aldehydes

and alcohols.

Toxicity Irritant, Aquatic Toxicity
Prevent release into drains or

waterways.

The "Why": Mechanism of Risk
Expert Insight: Many laboratory accidents occur not because of the chemical itself, but because

of its degradation products. Acetals are "protecting groups" for aldehydes. When you introduce

this compound to an acidic waste stream (common in organic synthesis labs), you trigger the

deprotection reaction.

Figure 1: Acid-Catalyzed Hydrolysis Risk This diagram illustrates why acid segregation is non-

negotiable. The reaction generates heat and changes the chemical profile of your waste

container.
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Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system. If you cannot complete a step (e.g.,

cannot verify pH), you must stop and remediate before proceeding.

Phase 1: Pre-Disposal Stabilization
Goal: Ensure the chemical is chemically inert before it enters the waste stream.

Check pH: If the material contains residual reaction mixture, test the pH.

Quench (If Acidic): If pH < 7, slowly add saturated Sodium Bicarbonate (NaHCO₃) or

Triethylamine (Et₃N) until pH is neutral (7–8).

Why: This prevents hydrolysis inside the waste drum.

Phase 2: Waste Stream Segregation
Goal: Compliance with EPA RCRA standards for halogenated solvents.

Select Container: Use High-Density Polyethylene (HDPE) or Glass.

Avoid: Metal cans if there is any risk of residual acidity, which could corrode the metal.

Segregation: Do NOT mix with:

Strong acids (HCl, H₂SO₄).

Oxidizers (Peroxides, Nitric Acid).
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Non-halogenated solvents (Acetone, Ethanol) unless your facility permits commingled

waste (most require separation to reduce disposal costs).

Phase 3: Labeling & Hand-off
Labeling:

Primary Tag: "Hazardous Waste - Halogenated Organic."

Constituents: List "1-Chloro-2-(dimethoxymethyl)benzene" (95%) and any solvents

used.

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible.

Storage: Store in a secondary containment tray in a cool, well-ventilated area until pickup.

Logistical Workflow: The Decision Matrix
Use this workflow to determine the correct waste stream destination.

Figure 2: Waste Stream Decision Matrix Follow this logic path to ensure regulatory compliance

and safety.
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Waste Generation:
1-Chloro-2-(dimethoxymethyl)benzene

Is the mixture Acidic?
(pH < 7)

Neutralize with
NaHCO3 or Et3N

Yes

Facility Rule:
Separate Halogenated?

No (Neutral/Basic)

pH Adjusted

Stream A:
Halogenated Organic Waste

(Incineration)

Yes (Standard)

Stream B:
Commingled Organic Waste

(Check Local SOP)

No (Rare)
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Emergency Contingencies
In the event of a spill or accidental exposure during disposal:

Spill Response:

Evacuate the immediate area if fumes (aldehyde odor) are present.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Absorb: Use Vermiculite or Clay absorbents.
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Warning: Do NOT use paper towels if the spill is acidic, as this can increase fire risk.

Clean: Wash the area with a mild soap solution.

Medical (First Aid):

Skin: Wash with soap and water for 15 minutes.

Eyes: Rinse cautiously with water for 15 minutes.

Inhalation:[4] Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1349112/docs#proper-disposal-procedures-1-chloro-
2-dimethoxymethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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